Cas no 1361779-43-2 (3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361779-43-2
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4999576
• Update Time: 2025-10-31

3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-9-5-8(1-4-12(9)14(18,19)20)11-3-2-10(16)6-13(11)17/h1-6H,7H2
• InChI Key： VURUQTMNKLIPOC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(F)(F)F)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl

Professional Introduction to Compound with CAS No. 1361779-43-2 and Product Name: 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl

The compound identified by the CAS number 1361779-43-2 and the product name 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of biphenyl derivatives that have garnered considerable attention due to their unique structural and functional properties. The molecular structure of this compound features a biphenyl core substituted with chloromethyl, dichloro, and trifluoromethyl groups, which contribute to its distinct chemical reactivity and potential biological activity.

One of the most notable features of 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl is its ability to serve as a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of the chloromethyl group at the 3' position provides a reactive site for further functionalization, enabling the construction of more complex structures. This characteristic makes it particularly valuable in drug discovery efforts aimed at developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of biphenyl derivatives in the development of new drugs. Studies have demonstrated that biphenyl-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl is thought to enhance its binding affinity to certain biological targets, making it a promising candidate for further investigation.

The dichloro and trifluoromethyl substituents on the biphenyl ring contribute to the compound's stability and lipophilicity, which are critical factors in drug design. These groups not only improve the compound's solubility in organic solvents but also enhance its metabolic stability, reducing the likelihood of rapid degradation in biological systems. Additionally, the electron-withdrawing nature of these substituents can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the potential applications of fluorinated aromatic compounds in medicine. Fluoro-substituted molecules are known for their improved pharmacokinetic properties, including increased bioavailability and reduced susceptibility to metabolic enzymes. The incorporation of a trifluoromethyl group in 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl aligns with this trend, suggesting that it may offer advantages over non-fluorinated analogs.

The chloromethyl group at the 3' position is particularly interesting from a synthetic perspective. It serves as a handle for introducing additional functional groups through nucleophilic addition reactions. This reactivity has been exploited in various synthetic strategies to generate more complex molecules with tailored biological activities. For instance, researchers have utilized this group to construct heterocyclic scaffolds or to link multiple pharmacophores into a single entity.

Current research efforts are focused on elucidating the mechanisms by which biphenyl derivatives exert their biological effects. Computational modeling and experimental studies are being employed to understand how these compounds interact with target proteins and enzymes. Such studies are crucial for optimizing drug design and improving therapeutic outcomes. The unique structural features of 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl make it an ideal candidate for these investigations.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the bromination or chlorination of a biphenyl precursor, followed by selective functionalization at specific positions using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes. The introduction of fluorine atoms is often achieved through halogen-metal exchange followed by quenching with fluorinating agents.

The purity and quality of 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl are critical for its application in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing and purifying this compound. Ensuring high purity is essential for obtaining reliable results in biological assays and for advancing towards clinical development.

As research continues to uncover new applications for biphenyl derivatives, compounds like 3'-Chloromethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl are expected to play an increasingly important role in drug discovery and development. Their unique structural features and synthetic flexibility make them valuable tools for exploring new therapeutic modalities. Future studies will likely focus on expanding their utility through innovative synthetic strategies and exploring their potential in treating various diseases.